N-(benzo[d][1,3]dioxol-5-yl)-2-((2-cyclopropyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(7-cyclopropyl-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C20H19N5O5S/c1-24-17-15(19(27)25(2)20(24)28)18(23-16(22-17)10-3-4-10)31-8-14(26)21-11-5-6-12-13(7-11)30-9-29-12/h5-7,10H,3-4,8-9H2,1-2H3,(H,21,26)
• InChI Key: CMTYRBGIXHUZGX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3CC3)SCC(=O)NC4=CC5=C(C=C4)OCO5)C(=O)N(C1=O)C
• Molecular Formula: C20H19N5O5S
• Molecular Weight: 441.5 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-((2-cyclopropyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H19N5O5S and its molecular weight is 441.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity : A variety of derivatives of the pyrimidine and pyrazolo[1,5-a]pyrimidine classes have been synthesized and evaluated for their biological activities, including anti-inflammatory, analgesic, and antitumor activities. For example, derivatives have been designed as selective ligands for the translocator protein (18 kDa), demonstrating the utility of such compounds in developing novel therapeutic agents (Dollé et al., 2008).

Antifolate Research : Compounds with a pyrrolo[2,3-d]pyrimidine scaffold have been explored as dual inhibitors of dihydrofolate reductase (DHFR) and thymidylate synthase (TS), showing significant potential in antitumor research. These studies highlight the relevance of such compounds in the design of antifolate-based therapies, aiming at inhibiting key enzymes involved in the folate pathway critical for DNA synthesis and repair (Gangjee et al., 2005).

Crystallography and Molecular Structure : The crystal structures of derivatives have been determined to provide insights into their molecular conformations and interactions. This information is crucial for understanding the structure-activity relationships and designing more effective and selective compounds for specific biological targets. The detailed study of molecular conformations enhances the understanding of how these compounds interact with their biological targets, leading to improved drug design strategies (Subasri et al., 2016).